N-[2-(2-fluorophenyl)ethyl]-1-(2-phenylethyl)-4-piperidinamine

• IUPAC Name: N-[2-(2-fluorophenyl)ethyl]-1-(2-phenylethyl)piperidin-4-amine
• InChI: InChI=1S/C21H27FN2/c22-21-9-5-4-8-19(21)10-14-23-20-12-16-24(17-13-20)15-11-18-6-2-1-3-7-18/h1-9,20,23H,10-17H2
• InChI Key: LQERKHMCNKOQQA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NCCC2=CC=CC=C2F)CCC3=CC=CC=C3
• Molecular Formula: C21H27FN2
• Molecular Weight: 326.5 g/mol

Description

N-[2-(2-fluorophenyl)ethyl]-1-(2-phenylethyl)-4-piperidinamine is a chemical compound that belongs to the class of psychoactive substances known as designer drugs. It is commonly referred to as 2-FA or 2-Fluoroamphetamine. This compound has been gaining popularity in recent years due to its potential use as a research chemical. The purpose of

Mechanism of Action

The exact mechanism of action of N-[2-(2-fluorophenyl)ethyl]-1-(2-phenylethyl)-4-piperidinamine is not well understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor, which results in increased levels of these neurotransmitters in the brain. This increase in neurotransmitter levels is thought to be responsible for the stimulant effects of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[2-(2-fluorophenyl)ethyl]-1-(2-phenylethyl)-4-piperidinamine are similar to those of other stimulants. These effects include increased heart rate, blood pressure, and body temperature, as well as decreased appetite and increased alertness. Additionally, N-[2-(2-fluorophenyl)ethyl]-1-(2-phenylethyl)-4-piperidinamine may have an impact on the release of certain hormones, such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(2-fluorophenyl)ethyl]-1-(2-phenylethyl)-4-piperidinamine in lab experiments is that it is relatively easy to synthesize. Additionally, it has been shown to have a longer duration of action than other stimulants, which may make it useful in certain types of experiments. However, one limitation of using this compound is that its effects on the brain and body are not well understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on N-[2-(2-fluorophenyl)ethyl]-1-(2-phenylethyl)-4-piperidinamine. One area of interest is the compound's potential therapeutic applications in the treatment of neurological disorders. Additionally, further research is needed to better understand the compound's mechanism of action and its effects on the brain and body. Finally, there is a need for more studies on the safety and toxicity of N-[2-(2-fluorophenyl)ethyl]-1-(2-phenylethyl)-4-piperidinamine, particularly in the context of long-term use.

Synthesis Methods

The synthesis of N-[2-(2-fluorophenyl)ethyl]-1-(2-phenylethyl)-4-piperidinamine involves a multi-step process that starts with the reaction of 2-fluorobenzaldehyde with nitroethane to produce 2-fluoro-1-(2-nitrophenyl)ethene. The nitro group is then reduced to an amine group using hydrogen gas and a palladium catalyst. The resulting amine is then reacted with 2-phenylethylamine and formaldehyde to produce N-[2-(2-fluorophenyl)ethyl]-1-(2-phenylethyl)-4-piperidinamine.

Scientific Research Applications

N-[2-(2-fluorophenyl)ethyl]-1-(2-phenylethyl)-4-piperidinamine has potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have stimulant properties, which may make it useful in studying the effects of stimulants on the brain. Additionally, it has been suggested that N-[2-(2-fluorophenyl)ethyl]-1-(2-phenylethyl)-4-piperidinamine may have potential therapeutic applications in the treatment of certain neurological disorders.